Cas no 1235440-90-0 (N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride)

• Product Name: N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride
• CAS No: 1235440-90-0
• MF: C₁₀H₂₁ClN₂O
• MW: 220.739541769028
• CID: 4579582
• Update Time: 2025-06-09

N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-2-cyclohexylacetamide hydrochloride
• N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride

• Inchi： 1S/C10H20N2O.ClH/c11-6-7-12-10(13)8-9-4-2-1-3-5-9;/h9H,1-8,11H2,(H,12,13);1H
• InChI Key： UCOFSZQGMFHHTQ-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)C(=O)NCCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride

Introduction to N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride (CAS No. 1235440-90-0)

N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride, identified by the chemical identifier CAS No. 1235440-90-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amide derivative, featuring a cyclohexyl group and an aminoethyl side chain, has garnered attention due to its potential applications in drug discovery and therapeutic development. The structural features of this molecule contribute to its unique chemical properties, making it a valuable candidate for further investigation in various biochemical pathways.

The synthesis of N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The hydrochloride salt form enhances the solubility of the compound, facilitating its use in aqueous-based biological assays and formulations. This solubility profile is particularly advantageous for in vitro and in vivo studies, where efficient delivery systems are critical.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride with greater accuracy. Molecular docking studies suggest that this compound may interact with various enzymes and receptors, potentially making it a lead candidate for developing novel therapeutic agents. Specifically, its structural motif is reminiscent of known bioactive molecules that modulate inflammatory pathways and neurotransmitter systems.

In the realm of drug discovery, the cyclohexyl group in N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride plays a crucial role in determining its pharmacokinetic properties. This bulky side chain can influence both metabolic stability and binding affinity, making it essential to optimize its placement within a drug candidate. Furthermore, the aminoethyl moiety introduces basicity, which can be exploited for prodrug design or targeted delivery systems.

Current research indicates that derivatives of amides similar to N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride exhibit promising effects on central nervous system (CNS) disorders. Studies have shown that certain amide-based compounds can cross the blood-brain barrier more efficiently due to their lipophilic nature, coupled with adequate polar functional groups. This characteristic makes CAS No. 1235440-90-0 an intriguing candidate for further exploration in neuropharmacology.

The hydrochloride form of this compound not only improves solubility but also ensures stability under various storage conditions. This stability is critical for industrial-scale production and clinical trials, where maintaining the integrity of active pharmaceutical ingredients (APIs) is paramount. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural identity and purity of N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride, ensuring compliance with regulatory standards.

One of the most compelling aspects of CAS No. 1235440-90-0 is its potential role in modulating immune responses. Preliminary data suggest that this compound may interact with immune cells via specific signaling pathways, leading to anti-inflammatory effects. Such mechanisms are highly relevant in the treatment of autoimmune diseases and chronic inflammatory conditions, where precise modulation of immune activity is essential.

The versatility of N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride extends beyond traditional pharmacological applications. Its structural framework allows for modifications that could enhance bioavailability or target specific tissues more effectively. For instance, conjugation with polyethylene glycol (PEG) chains could improve circulation time in the bloodstream, while fatty acid esters might enhance membrane permeability.

As computational methods continue to evolve, virtual screening techniques are being increasingly utilized to identify promising candidates like N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride for further experimental validation. These high-throughput screening (HTS) approaches enable researchers to assess thousands of compounds rapidly, narrowing down the most promising leads based on predicted binding affinities and selectivity profiles.

The future prospects for CAS No. 1235440-90-0 are bright, particularly as more detailed biological data becomes available. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development pipeline for this compound. Additionally, advances in biocatalysis may provide more sustainable synthetic routes, reducing environmental impact while maintaining high yields.

In conclusion, N-(2-aminoethyl)-2-cyclohexylacetamide hydrochloride represents a fascinating molecule with diverse potential applications in medicine and biotechnology. Its unique structural features offer opportunities for innovation across multiple therapeutic areas, from CNS disorders to inflammatory diseases. As research progresses, this compound is poised to make significant contributions to the field of chemical biology and drug discovery.